Cas no 1361813-59-3 (4-(Aminomethyl)-2-(difluoromethyl)-5-methoxypyridine-3-carboxaldehyde)

• Product Name: 4-(Aminomethyl)-2-(difluoromethyl)-5-methoxypyridine-3-carboxaldehyde
• CAS No: 1361813-59-3
• MF: C₉H₁₀F₂N₂O₂
• MW: 216.184709072113
• CID: 4932055
• Update Time: 2025-07-19

4-(Aminomethyl)-2-(difluoromethyl)-5-methoxypyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-(difluoromethyl)-5-methoxypyridine-3-carboxaldehyde

• Inchi： 1S/C9H10F2N2O2/c1-15-7-3-13-8(9(10)11)6(4-14)5(7)2-12/h3-4,9H,2,12H2,1H3
• InChI Key： YHLMUJAWDJQRFK-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=C(C(=CN=1)OC)CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 216
• XLogP3: -0.2
• Topological Polar Surface Area: 65.2

Additional information on 4-(Aminomethyl)-2-(difluoromethyl)-5-methoxypyridine-3-carboxaldehyde

Introduction to 4-(Aminomethyl)-2-(difluoromethyl)-5-methoxypyridine-3-carboxaldehyde (CAS No. 1361813-59-3)

4-(Aminomethyl)-2-(difluoromethyl)-5-methoxypyridine-3-carboxaldehyde, identified by its Chemical Abstracts Service (CAS) number 1361813-59-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, including its amine, methoxy, and difluoromethyl substituents, contribute to its unique chemical properties and potential applications in synthetic chemistry and pharmacological research.

The aminomethyl group at the 4-position of the pyridine ring introduces a reactive nucleophilic site, making the compound a valuable intermediate in the synthesis of more complex molecules. This functionality is particularly useful in forming amide or imine bonds, which are common motifs in drug molecules. The presence of the difluoromethyl group at the 2-position enhances the lipophilicity and metabolic stability of the compound, attributes that are often sought after in drug candidates. Additionally, the methoxy group at the 5-position provides further electronic modulation and influences the overall reactivity and solubility profile of the molecule.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. Pyridine derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. For instance, studies have demonstrated that pyridine-based compounds can interact with various biological targets, including enzymes and receptors, leading to effects such as analgesic, anti-inflammatory, and anticancer properties. The compound 4-(Aminomethyl)-2-(difluoromethyl)-5-methoxypyridine-3-carboxaldehyde is no exception and has been explored as a precursor in the synthesis of molecules with such therapeutic potential.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. The aldehyde functionality at the 3-position allows for further derivatization through condensation reactions with various nucleophiles, including amines and hydrazines. This flexibility enables chemists to rapidly generate libraries of analogs for high-throughput screening (HTS) campaigns. Such HTS approaches have been instrumental in identifying lead compounds for drug development over the past few decades. The structural diversity introduced by modifications at different positions of this pyridine derivative can lead to compounds with enhanced potency, selectivity, and pharmacokinetic profiles.

The influence of fluorine atoms on biological activity is well-documented in medicinal chemistry literature. The difluoromethyl group in 4-(Aminomethyl)-2-(difluoromethyl)-5-methoxypyridine-3-carboxaldehyde not only improves lipophilicity but also can modulate enzyme binding affinities. Fluorinated compounds often exhibit increased metabolic stability by resisting hydrolysis under physiological conditions. This property is particularly valuable in drug design, as it can extend the half-life of a drug within the body, thereby improving its efficacy. Furthermore, fluorine atoms can participate in specific interactions with biological targets, such as hydrogen bonding or π-stacking interactions, which can fine-tune the binding affinity and selectivity of a drug candidate.

The aminomethyl group also plays a crucial role in determining the reactivity and solubility characteristics of this compound. This moiety can engage in hydrogen bonding both as a donor and an acceptor, which is beneficial for interactions with biological targets that rely on hydrogen bonding networks. Additionally, the primary amine can be further functionalized into secondary or tertiary amines through alkylation or acylation reactions, expanding its utility as an intermediate. Such modifications are commonly employed in drug development pipelines to optimize pharmacokinetic properties such as oral bioavailability and tissue distribution.

Recent advancements in synthetic methodologies have further enhanced the accessibility of complex heterocyclic compounds like 4-(Aminomethyl)-2-(difluoromethyl)-5-methoxypyridine-3-carboxaldehyde. Techniques such as transition-metal-catalyzed cross-coupling reactions have revolutionized organic synthesis by enabling efficient construction of carbon-carbon bonds under mild conditions. These methods have been particularly useful in incorporating complex substituents into aromatic rings while maintaining high selectivity and yield. The application of such techniques has allowed researchers to explore previously inaccessible chemical space, leading to novel compounds with unique properties.

The pharmaceutical industry continues to invest heavily in discovering new therapeutic agents derived from heterocyclic scaffolds. Pyridine derivatives remain a cornerstone of this effort due to their versatility and well-documented biological activity. The compound 4-(Aminomethyl)-2-(difluoromethyl)-5-methoxypyridine-3-carboxaldehyde exemplifies this trend by serving as a versatile intermediate that can be further modified to produce candidates for various therapeutic areas. Its structural features make it an attractive starting point for designing molecules targeting diseases such as cancer, inflammation, and neurodegenerative disorders.

In conclusion,4-(Aminomethyl)-2-(difluoromethyl)-5-methoxypyridine-3-carboxaldehyde (CAS No. 1361813-59-3) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features—combining an amine group for further functionalization with electron-withdrawing difluoromethyl and methoxy substituents—make it a valuable building block for synthesizing novel drug candidates. As synthetic methodologies continue to evolve and our understanding of biological targets deepens, this compound will likely play an increasingly important role in discovering new therapies that address unmet medical needs.